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Acknowledgment of Request and Safety Advisory
It is imperative to state that providing detailed application notes and protocols for the use of

cyanogen iodide as a preservative in taxidermy would be irresponsible and dangerous.

Cyanogen iodide is an extremely toxic and hazardous chemical.[1][2][3] Its use in taxidermy is

historical and has been discontinued due to the severe risks it poses to human health.[1][4]

This document will therefore not provide a protocol for its use. Instead, it will offer a historical

context for its application, detail its significant dangers, and describe modern, safer

alternatives, in line with responsible scientific and safety practices.

Historical Context of Chemical Preservatives in
Taxidermy
Historically, taxidermists and museum curators have used a variety of potent chemicals to

prevent the decay of specimens and to protect them from insect damage.[5][6] Before the 20th

century, mixtures of herbs and salts were used, but these were largely ineffective for long-term

preservation.[5] This led to the adoption of more potent, and often more hazardous,

substances.

Arsenic and mercury were among the most common chemicals used for preservation from the

18th century through to the mid-20th century.[5][7] Arsenical soaps or powders were applied to

the inner side of skins to deter pests like silverfish, carpet beetles, and moths.[6][7] While

effective, the high toxicity of these compounds has left a legacy of hazardous museum artifacts
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that require special handling protocols to this day.[6][8][9] It is in this context of searching for

powerful biocides that cyanogen iodide also found limited use.[1][4][10]

The Extreme Hazards of Cyanogen Iodide
Cyanogen iodide (ICN) is a highly toxic inorganic compound that is fatal if inhaled, ingested,

or absorbed through the skin.[1][4] It can cause convulsions, paralysis, and death from

respiratory failure.[1][2] The compound is a strong irritant and can cause severe burns to the

eyes and skin upon contact.[1][3]

A significant danger of cyanogen iodide is its instability. It reacts slowly with water or carbon

dioxide to produce highly toxic hydrogen cyanide gas.[1][11] Heating the compound can also

release poisonous gases, including nitrogen oxides and cyanide.[1] Due to these extreme

dangers, it is classified as an extremely hazardous substance in the United States and is

subject to strict reporting and handling requirements.[1]

Symptoms of Acute Exposure to Cyanogen Iodide may include:

Irritation and burning of the skin, eyes, nose, and throat[3]

Hypertension and rapid heart rate, followed by low blood pressure and slow heart rate[2]

Headache, confusion, dizziness, and agitation[2][3]

Convulsions, paralysis, and coma[2]

Death from respiratory failure[1][2]

Modern and Safer Alternatives in Taxidermy
The field of taxidermy has evolved significantly, with a strong emphasis on safety for both the

taxidermist and for those who will handle the finished specimens. Modern taxidermy relies on a

combination of physical preservation techniques and safer chemical agents.

Current Preservation Methods Include:

Tanning: Modern commercial tanning solutions, such as Liqua-Tan and EZ-100, are widely

used to preserve skins efficiently and safely.[12] These methods convert the raw hide into a
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stable, durable leather that is resistant to decay.

Borax: Borax (sodium borate) is a commonly used dry preservative and insect deterrent.[12]

It is particularly popular for bird taxidermy and for absorbing moisture and grease during the

skinning process.[12][13]

Denatured Alcohols: Ethyl and isopropyl alcohols are used as preservatives for fluid-

preserved specimens, as they are effective at killing bacteria and mold.[14]

Freezing and Freeze-Drying: For scientific specimens, freezing can be a temporary

measure, while freeze-drying offers a long-term preservation solution without the use of

chemical preservatives.

These modern alternatives are effective and pose significantly lower health risks than the

hazardous chemicals of the past.

Data Presentation: Comparison of Preservatives

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.discoverychepe.com.mx/en/articles/ecology/what-chemicals-raw-materials-used-taxidermy
https://www.discoverychepe.com.mx/en/articles/ecology/what-chemicals-raw-materials-used-taxidermy
https://www.mckenzietaxidermy.com/mobile/DP25-P20437.aspx
https://www.nps.gov/subjects/museums/upload/11-03_508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preservative
Agent

Historical
Period of Use

Primary
Function

Key Hazards Modern Status

Cyanogen Iodide
Late 19th - Early

20th Century

Biocide /

Insecticide

Extremely toxic,

fatal if

inhaled/ingested/

absorbed,

releases

hydrogen

cyanide gas.[1]

[2][4]

Obsolete and

extremely

dangerous. Not

used.

Arsenic

Compounds

~18th Century -

1970s
Insecticide

Highly toxic,

known

carcinogen, dust

is easily inhaled

or absorbed.[5]

[6][15]

Obsolete and

dangerous.

Legacy

contamination is

a major concern.

[6][8]

Mercuric

Chloride

~19th - Early

20th Century

Insecticide /

Fungicide

Highly toxic,

particularly to the

nervous system.

Obsolete and

dangerous.

Borax Modern
Dehydrating

agent, insecticide

Mild irritant, low

toxicity.

Widely used and

considered safe.

[12]

Commercial

Tanning Agents
Modern

Skin preservation

(tanning)

Varies by

formula,

generally low

toxicity with

proper handling.

Standard

industry practice.

[12]

Alcohols

(Ethanol,

Isopropanol)

Modern
Fluid

preservation

Flammable, can

cause irritation.

Standard for

fluid-preserved

specimens.[14]
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Experimental Protocols: Safety in Modern Museum
Collections
Instead of a protocol for the use of a hazardous substance, the following outlines a modern

protocol for the safe handling of potentially hazardous historical specimens, such as those

treated with arsenic or other toxic chemicals.

Protocol: Safe Handling of Potentially Hazardous Taxidermy Specimens

Assumption of Hazard: Treat any taxidermy specimen created before the 1980s as

potentially hazardous.[6][9]

Personal Protective Equipment (PPE): Before handling, personnel must wear appropriate

PPE, including nitrile gloves, an N95 respirator or a mask with a HEPA filter, and a protective

apron or disposable suit.[6][9]

Minimize Disturbance: Handle the object as little as possible. Moving the specimen can

release toxic dust particles into the air.[6] When transport is necessary, enclose the item in a

plastic bag to contain any loose particles.[9]

Designated Handling Area: All handling and examination should occur in a well-ventilated

area, preferably under a fume hood.

Labeling: All specimens known or suspected to be hazardous must be clearly labeled as

such.[5]

Storage and Display: Hazardous specimens should be stored in sealed cabinets or displayed

in well-sealed cases to prevent visitor and staff exposure.[5][16]

Decontamination: After handling, thoroughly wash hands and any exposed skin. Dispose of

single-use PPE according to hazardous waste guidelines.

Testing: If the preservation history is unknown, consider testing for the presence of heavy

metals like arsenic. This can be done with spot test kits or more advanced analytical

techniques like X-Ray Fluorescence (XRF).[5][17]
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Visualizations
The following diagrams illustrate logical workflows related to the safe handling and preservation

of museum specimens.

Preservative Selection Workflow

Specimen Received

Assess Preservation Goal
(e.g., Skin, Fluid, Skeleton)

Dry Skin Mount Fluid Preservation

Evaluate Safety of Agent
(Toxicity, Carcinogenicity)

Select Modern, Low-Toxicity Agent
(e.g., Tanning Solution, Borax)

Safe

Historical High-Toxicity Agent
(e.g., Arsenic, Cyanide)

Unsafe

Proceed with Preservation Protocol Reject Agent

Click to download full resolution via product page

Caption: A workflow for selecting a safe and effective preservative in a modern setting.
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Safe Handling of Historical Specimens

Need to Handle
Pre-1980s Specimen

Assume Presence of
Hazardous Chemicals (e.g., Arsenic)

Wear Appropriate PPE
(Gloves, Respirator, Apron)

Use Well-Ventilated Area
or Fume Hood

Handle Minimally to
Avoid Generating Dust

Return to Sealed Storage
or Display Case

Decontaminate Area
and Dispose of PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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